Cas no 51361-60-5 ([(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate)

• Product Name: [(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate
• CAS No: 51361-60-5
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 370949
• PubChem ID: 13915602
• Update Time: 2025-04-19

[(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• [(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate
• δ-Amyrin acetate
• [(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] ac
• DELTA-AMYRIN ACETATE
• [ "" ]
• -Amyrin acetate
• CS-0024113
• HY-N3719
• FS-9950
• 51361-60-5
• [(3S,4aR,6aR,6bS,8aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate
• AKOS040761601
• Olean-13(18)-en-3-ol, acetate, (3)-
• CID 13915602
• AKOS032948550

• Inchi： 1S/C32H52O2/c1-21(33)34-26-13-14-30(7)24(28(26,4)5)12-15-32(9)25(30)11-10-22-23-20-27(2,3)16-17-29(23,6)18-19-31(22,32)8/h24-26H,10-20H2,1-9H3/t24-,25+,26-,29+,30-,31+,32+/m0/s1
• InChI Key： HPCVECTWKNBXCO-LNFVHJCCSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CCC(C)(C)CC4=C3CC[C@@H]12

Computed Properties

• Exact Mass: 468.39700
• Monoisotopic Mass: 468.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 505.6±49.0 °C at 760 mmHg
• Flash Point: 256.5±17.4 °C
• PSA: 26.30000
• LogP: 8.88380
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

[(3S,6aR,6bS,8aR,14aS,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids